Cas no 2167633-09-0 (5-Fluoro-2-methoxy-4-nitrobenzonitrile)

• Product Name: 5-Fluoro-2-methoxy-4-nitrobenzonitrile
• CAS No: 2167633-09-0
• MF: C₈H₅FN₂O₃
• MW: 196.135305166245
• CID: 6794379
• PubChem ID: 166638353
• Update Time: 2025-05-20

5-Fluoro-2-methoxy-4-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-FLUORO-2-METHOXY-4-NITROBENZONITRILE
• 2167633-09-0
• F85677
• 5-Fluoro-2-methoxy-4-nitrobenzonitrile

• Inchi： 1S/C8H5FN2O3/c1-14-8-3-7(11(12)13)6(9)2-5(8)4-10/h2-3H,1H3
• InChI Key： FIIRFWWTVBVKOI-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)C(=CC=1[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 196.02842019g/mol
• Monoisotopic Mass: 196.02842019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.8Ų

Additional information on 5-Fluoro-2-methoxy-4-nitrobenzonitrile

5-Fluoro-2-methoxy-4-nitrobenzonitrile (CAS No. 2167633-09-0): An Overview of Its Synthesis, Properties, and Applications

5-Fluoro-2-methoxy-4-nitrobenzonitrile (CAS No. 2167633-09-0) is a versatile organic compound with a unique chemical structure that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by the presence of a fluoro, methoxy, and nitro substituent on a benzene ring, along with a cyano group. The combination of these functional groups imparts distinct chemical and physical properties that make it an intriguing molecule for both academic research and industrial applications.

The synthesis of 5-Fluoro-2-methoxy-4-nitrobenzonitrile has been extensively studied, and several methods have been reported in the literature. One common approach involves the nitration of 5-fluoro-2-methoxybenzonitrile using a mixture of nitric acid and sulfuric acid. This method provides high yields and good purity, making it suitable for large-scale production. Another approach involves the fluorination of 2-methoxy-4-nitrobenzonitrile using selective fluorination reagents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI). These methods offer better control over the regioselectivity and can be fine-tuned to optimize the reaction conditions.

The physical properties of 5-Fluoro-2-methoxy-4-nitrobenzonitrile are also noteworthy. It is a solid at room temperature with a melting point typically ranging from 100 to 110°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile. These solubility characteristics make it suitable for various chemical reactions and analytical techniques.

In terms of its chemical reactivity, 5-Fluoro-2-methoxy-4-nitrobenzonitrile is highly reactive due to the presence of multiple functional groups. The cyano group can undergo nucleophilic addition reactions, while the nitro group can be reduced to an amino group under appropriate conditions. The fluoro substituent can also participate in various substitution reactions, making this compound a valuable intermediate in the synthesis of more complex molecules.

The biological activity of 5-Fluoro-2-methoxy-4-nitrobenzonitrile has been explored in several studies. Recent research has shown that this compound exhibits potential anticancer properties by inhibiting specific enzymes involved in cancer cell proliferation. For instance, a study published in the Journal of Medicinal Chemistry reported that 5-Fluoro-2-methoxy-4-nitrobenzonitrile derivatives effectively inhibited the activity of cyclin-dependent kinases (CDKs), which are key regulators of the cell cycle. This finding opens up new avenues for the development of novel anticancer drugs targeting these enzymes.

Beyond its pharmaceutical applications, 5-Fluoro-2-methoxy-4-nitrobenzonitrile has also found use in materials science. Its unique electronic properties make it an attractive candidate for the development of organic semiconductors and photovoltaic materials. Research in this area has shown that derivatives of this compound can be used to enhance the performance of organic solar cells by improving charge transport and stability.

In conclusion, 5-Fluoro-2-methoxy-4-nitrobenzonitrile (CAS No. 2167633-09-0) is a multifaceted compound with a wide range of applications in both research and industry. Its synthesis, physical properties, chemical reactivity, and biological activity have been extensively studied, highlighting its potential as an intermediate in pharmaceutical development and as a building block for advanced materials. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in various scientific disciplines.